Method Validation Recovery: 13C12-PCB 114 Internal Standard Performance in Dairy Product Matrices
In a validated HRGC/HRMS method for dairy product analysis, 13C12-PCB 114 was employed as an internal standard among a panel of 12 DL-PCB congeners [1]. The average recovery achieved via 13C12-labeled PCB internal standards for the entire panel of twelve congeners in dairy products at a spiking level of 40 ng/kg ranged from 99% to 109% [1]. This recovery range falls well within the regulatory acceptability criteria of 60–120% specified by Commission Regulation (EU) 2017/644 for isotope-labeled internal standards [2].
| Evidence Dimension | Method recovery (internal standard-corrected) |
|---|---|
| Target Compound Data | 99–109% average recovery (panel-level, including PCB 114) |
| Comparator Or Baseline | Regulatory acceptable recovery range: 60–120% (EU 2017/644) |
| Quantified Difference | Performance well within acceptable limits; represents near-ideal recovery (100% ± 9%) |
| Conditions | Dairy products (milk, cheese) spiked at 40 ng/kg; liquid-liquid extraction or Soxhlet; multi-column cleanup (silica, alumina, carbon); HRGC/HRMS analysis |
Why This Matters
Demonstrates that 13C12-PCB 114 internal standardization reliably corrects for matrix-specific extraction losses and analytical variability in complex food matrices, enabling compliance with stringent EU regulatory method performance criteria.
- [1] Central Laboratory of Residue Analysis of Pesticide and Heavy Metal in Food, Agriculture Research Center, Cairo, Egypt. (2012). Method of Analysis Validation of Dioxin-Like PCB's in Dairy Product. Journal of Plant Protection and Pathology, July 2012. View Source
- [2] European Commission. Commission Regulation (EU) 2017/644 laying down methods of sampling and analysis for the control of levels of dioxins, dioxin-like PCBs and non-dioxin-like PCBs in certain foodstuffs. View Source
